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Compound of Interest

Compound Name: 2-Hexyl-2-decenal

Cat. No.: B12085729

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Hexyl-2-decenal, a fragrance
ingredient with a characteristic fatty and waxy odor profile. This document outlines its chemical
properties, potential applications in fragrance formulations, and detailed protocols for its
analytical and sensory evaluation.

Introduction to 2-Hexyl-2-decenal

2-Hexyl-2-decenal is an aliphatic aldehyde that contributes a unique fatty, waxy, and slightly
green character to fragrance compositions. Its high molecular weight suggests it may also
function as a middle to base note, potentially enhancing the longevity of a scent. It is
recognized as a flavoring substance by the Flavor and Extract Manufacturers Association
(FEMA), with the assigned number 4786.[1][2][3][4] While some suppliers indicate its use in
flavors and fragrances, others state it is "not for fragrance use," highlighting the importance of
consulting current regulatory guidelines and conducting thorough safety assessments before
commercial application.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Hexyl-2-decenal is presented in
Table 1.
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Property

Value

Source

Chemical Name

2-Hexyl-2-decenal

Internal

Synonyms 2-Hexyldec-2-enal [1]
CAS Number 13893-39-5 [11[21[3114]
FEMA Number 4786 [11[21[3]14]
Molecular Formula C16H300 [1][4]
Molecular Weight 238.41 g/mol [4]
Colorless to pale yellow clear
Appearance o , [1]
liquid (estimated)
Odor Profile Fatty, waxy [11[2]4]
- Soluble in alcohol; Insoluble in
Solubility [1]
water
_ 295% (mixture of cis and trans
Purity _ [1][4]
isomers)
. May contain BHA (Butylated
Stabilizers [2]

hydroxyanisole)

Applications in Fragrance Formulations

Due to its characteristic odor profile, 2-Hexyl-2-decenal can be utilized in various ways within a

fragrance formulation:

o Modifier in Floral Accords: The fatty, waxy character can add depth and a naturalistic, slightly

indolic quality to white floral fragrances like jasmine, tuberose, and gardenia.

o Enhancer of Green Notes: In green or leafy fragrance compositions, it can provide a richer,

more complex, and less sharp green sensation.

o Component of Animalic and Musky Accords: Its skin-like, fatty quality can contribute to the

warmth and sensuality of musk, amber, and other animalic fragrance profiles.
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» Fixative Properties: Due to its relatively high molecular weight, it is expected to have a lower
volatility and could act as a fixative, helping to prolong the perception of other, more volatile
fragrance ingredients.

Recommended Usage Levels

Precise usage levels for 2-Hexyl-2-decenal in fragrance concentrates are not widely
published. However, based on information for structurally related aldehydes and general
industry practices for potent ingredients, a starting concentration for evaluation in a fragrance
concentrate could range from 0.01% to 0.5%. A patent for hexenal derivatives suggests a
usage level of 0.01 to 2% by weight in the final consumer product. It is highly recommended to
perform incremental dosing studies to determine the optimal concentration for the desired
olfactory effect.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity and Identification

This protocol outlines the analysis of 2-Hexyl-2-decenal to confirm its identity and purity.

Table 2: GC-MS Parameters for 2-Hexyl-2-decenal Analysis
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Parameter

Setting

Gas Chromatograph

Agilent 7890B GC System or equivalent

Mass Spectrometer

Agilent 5977B MSD or equivalent

Column

HP-5ms (30 m x 0.25 mm, 0.25 um film

thickness) or equivalent non-polar column

Injection Mode

Split (Split ratio 50:1)

Injection Volume

1L

Injector Temperature

250°C

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Oven Temperature Program

Initial 50°C, hold for 2 min, ramp to 280°C at
10°C/min, hold for 5 min

MS Transfer Line Temp.

280°C

lon Source Temperature

230°C

lonization Mode

Electron lonization (El) at 70 eV

Mass Scan Range

35 - 400 amu

Data Analysis

Comparison of the resulting mass spectrum with
a reference library (e.g., NIST) and calculation

of peak area percentage for purity assessment.

Headspace GC-MS for Volatility and Performance
Analysis

This protocol is designed to assess the volatility of 2-Hexyl-2-decenal from a product matrix
(e.g., a hydroalcoholic solution or a lotion base).[5][6]

Table 3: Headspace GC-MS Parameters
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Parameter Setting

Headspace Sampler PerkinElmer TurboMatrix HS or equivalent

Accurately weigh 1g of the product containing 2-

Sample Preparation Hexyl-2-decenal into a 20 mL headspace vial
and seal.

Incubation Temperature 80°C

Incubation Time 30 minutes

Vial Pressurization 10 psi with Helium for 0.5 min

Injection Volume 1 mL of headspace gas

GC-MS System As described in Table 2

The peak area of 2-Hexyl-2-decenal is
_ measured at different time points to evaluate its
Data Analysis ] ]
release profile. A smaller peak area over time

indicates higher volatility.

Sensory Evaluation of Fragrance Formulations

A trained sensory panel can be used to evaluate the olfactory properties of 2-Hexyl-2-decenal
in a fragrance blend.[7][8][9][10]

Objective: To determine the odor profile and intensity of a fragrance formulation containing 2-
Hexyl-2-decenal.

Panelists: A panel of 10-15 trained individuals with demonstrated olfactory acuity.
Materials:

e Fragrance formulation with 2-Hexyl-2-decenal.

o Control fragrance formulation without 2-Hexyl-2-decenal.

e Odor-free smelling strips.
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» Unscented lotion base (if evaluating in a product).
o Data collection forms or software.
Procedure:

Preparation: Dip smelling strips into the fragrance oils for a standardized duration (e.g., 2
seconds) to a consistent depth. If evaluating in a lotion, apply a pre-determined amount to a
designated area on the forearm.

Evaluation: Panelists evaluate the samples in a well-ventilated, odor-neutral room. The order
of sample presentation should be randomized and blinded.

Odor Profile Description: Panelists describe the perceived odor characteristics at different
time points (e.g., immediately after application, after 30 minutes, and after 4 hours) to assess
the top, middle, and base notes.

Intensity Rating: Panelists rate the overall fragrance intensity and the intensity of specific
attributes (e.g., "fatty,” "waxy," "green") on a labeled magnitude scale (e.g., 0 = not
perceptible, 10 = extremely strong).

Data Analysis: The collected data is statistically analyzed to determine significant differences
in odor profile and intensity between the control and the sample containing 2-Hexyl-2-
decenal.

Stability Assessment

Aldehydes, particularly unsaturated aldehydes, can be susceptible to oxidation and
polymerization, which may lead to discoloration and changes in odor.[11][12] The stability of 2-
Hexyl-2-decenal in a cosmetic base should be evaluated.

Protocol:
e Prepare the final cosmetic formulation containing 2-Hexyl-2-decenal.
e Store samples under various conditions:

o Elevated temperature (e.g., 40°C) for 3 months (accelerated stability).
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o Room temperature (e.g., 25°C) with exposure to light.
o Room temperature in the dark (control).

o Freeze-thaw cycles (e.g., -10°C to 25°C for 3 cycles).[13]

» At specified time points (e.g., 1, 2, and 3 months), evaluate the samples for changes in color,
odor, pH, and viscosity.

e Perform GC-MS analysis to quantify the concentration of 2-Hexyl-2-decenal and identify any
degradation products.

Olfactory Signaling Pathway

The perception of aliphatic aldehydes like 2-Hexyl-2-decenal is initiated by their interaction
with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. The carbon chain length and the presence of the aldehyde functional group are
critical determinants of which ORs are activated. Some evidence suggests that aldehydes may
be detected in their hydrated gem-diol form. Upon binding, a conformational change in the OR
triggers a G-protein-coupled signaling cascade, leading to the generation of second
messengers (e.g., CAMP), opening of ion channels, depolarization of the neuron, and
transmission of an electrical signal to the olfactory bulb in the brain for processing.

Olfactory Sensory Neuron

Click to download full resolution via product page

Caption: Generalized olfactory signaling pathway for an aliphatic aldehyde.
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Experimental and Logical Workflows
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Caption: Workflow for the evaluation of 2-Hexyl-2-decenal.

Disclaimer: The information provided in these application notes is for research and
development purposes only. It is the responsibility of the user to ensure compliance with all
applicable laws and regulations regarding the use of this ingredient in consumer products. A
thorough safety and regulatory review is essential before any commercial application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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